7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate

• IUPAC Name: 7-bromo-1-methyl-3,4-dihydro-2H-benzo[b][1,8]naphthyridin-5-amine;oxalic acid
• InChI: InChI=1S/C13H14BrN3.C2H2O4/c1-17-6-2-3-9-12(15)10-7-8(14)4-5-11(10)16-13(9)17;3-1(4)2(5)6/h4-5,7H,2-3,6H2,1H3,(H2,15,16);(H,3,4)(H,5,6)
• InChI Key: OGPAVESAKPLWDL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C(C3=C(C=CC(=C3)Br)N=C21)N.C(=O)(C(=O)O)O
• Molecular Formula: C15H16BrN3O4
• Molecular Weight: 382.21 g/mol

Description

7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as GSK461364A and belongs to the class of benzonaphthyridine derivatives.

Mechanism of Action

The mechanism of action of 7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes and proteins that are involved in cell growth and replication. This inhibition may lead to the death of cancer cells and the suppression of viral replication.
Biochemical and Physiological Effects:
7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate has been shown to have minimal toxicity and side effects in vitro. However, further studies are needed to determine the potential toxicity and side effects of this compound in vivo. This compound has also been shown to have low solubility in water, which may limit its use in certain applications.

Advantages and Limitations for Lab Experiments

The advantages of using 7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate in lab experiments include its potential therapeutic applications and its minimal toxicity in vitro. However, the limitations of using this compound include its low solubility in water, which may limit its use in certain applications, and the need for further studies to determine its potential toxicity and side effects in vivo.

Future Directions

There are several future directions for the research and development of 7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate. These include:
1. Further studies to determine the potential toxicity and side effects of this compound in vivo.
2. Development of new synthesis methods to improve the solubility of this compound in water.
3. Investigation of the potential use of this compound in the treatment of other diseases, such as inflammatory diseases and autoimmune disorders.
4. Development of new derivatives of this compound with improved therapeutic properties.
5. Investigation of the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
6. Exploration of the potential use of this compound in targeted drug delivery systems.
7. Investigation of the potential use of this compound in imaging and diagnostic applications.
Conclusion:
In conclusion, 7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. This compound has been studied for its anti-cancer, anti-viral, and anti-inflammatory properties. However, further studies are needed to determine the potential toxicity and side effects of this compound in vivo, as well as its potential use in other applications. The development of new derivatives and synthesis methods may lead to the discovery of new therapeutic agents with improved properties.

Synthesis Methods

The synthesis of 7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate involves a multi-step process that includes the reaction of 2-aminobenzonitrile with 2,6-dibromopyridine followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting compound with oxalic acid to form the oxalate salt of the compound.

Scientific Research Applications

7-bromo-1-methyl-1,2,3,4-tetrahydrobenzo[b]-1,8-naphthyridin-5-amine oxalate has shown promising results in scientific research for its potential therapeutic applications. This compound has been studied for its anti-cancer properties and has shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in the treatment of viral infections, such as HIV and hepatitis C. Additionally, this compound has been studied for its anti-inflammatory properties and potential use in the treatment of inflammatory diseases.